1-Chloro-1-(3-(difluoromethyl)-5-(methylthio)phenyl)propan-2-one

• Molecular Formula: C11H11ClF2OS
• Molecular Weight: 264.72 g/mol
• IUPAC Name: 1-chloro-1-[3-(difluoromethyl)-5-methylsulfanylphenyl]propan-2-one
• InChI: InChI=1S/C11H11ClF2OS/c1-6(15)10(12)7-3-8(11(13)14)5-9(4-7)16-2/h3-5,10-11H,1-2H3
• InChI Key: DMVZMMGDVMWFAM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=CC(=CC(=C1)SC)C(F)F)Cl

Description

1-Chloro-1-(3-(difluoromethyl)-5-(methylthio)phenyl)propan-2-one is a chlorinated ketone derivative featuring a substituted aromatic ring with difluoromethyl (-CF₂H) and methylthio (-SCH₃) groups. Its molecular formula is C₁₁H₁₀ClF₂OS, with a molecular weight of 266.71 g/mol.

Comparison with Similar Compounds

Key Structural Features

• Chlorinated Ketones : Compounds like 3-chloro-1-(thiophen-2-yl)propan-1-one () and 1-(2,4-dichloro-5-fluorophenyl)-3-phenylprop-2-en-1-one () share the chloro-ketone motif. The former is synthesized via Friedel-Crafts acylation using chloropropionyl chloride and thiophene, highlighting the role of Lewis acid catalysts (AlCl₃) in analogous reactions .
• Substituted Aromatic Rings : 3-(5-Chloro-2-methoxyphenyl)-1,1,1-trifluoropropan-2-one () and 1-(2-hydroxy-5-methylphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one () feature aromatic systems with halogen, methoxy, or thiophene substituents. These substituents influence solubility, reactivity, and crystallinity.

Physical and Spectral Properties

Table 1: Comparative Physical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Crystal System (if available)	Reference
Target Compound	C₁₁H₁₀ClF₂OS	266.71	N/A	N/A	-
3-Chloro-1-(thiophen-2-yl)propan-1-one	C₇H₇ClOS	174.64	Not reported	N/A
1-(2-Hydroxy-5-methylphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one	C₁₅H₁₄O₂S	258.33	Not reported	Orthorhombic (Pbca)
3-(5-Chloro-2-methoxyphenyl)-1,1,1-trifluoropropan-2-one	C₁₀H₈ClF₃O₂	252.62	N/A	N/A
N-(2-(1H-Indazol-1-yl)phenyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide	C₁₉H₁₅F₂N₅O	368.13	134–190	N/A

Key Observations

• Melting Points : Difluoromethyl-containing analogs (e.g., ) exhibit melting points between 134–190°C , suggesting that the target compound may fall within this range due to similar polarity and crystallinity .
• Crystallography : Orthorhombic systems (e.g., ) are common for aromatic ketones with bulky substituents, implying that the target compound’s crystal structure may follow similar packing patterns .

Reactivity and Functional Group Interactions

• Electrophilic Substitution : The chloro and ketone groups in analogs () enhance susceptibility to nucleophilic attack, while difluoromethyl groups () may stabilize intermediates via electron-withdrawing effects.
• Steric Effects : Methylthio (-SCH₃) and difluoromethyl groups in the target compound could hinder reactions at the para position of the aromatic ring, similar to observations in N-(2-(1H-Indazol-1-yl)phenyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide .

Spectral Data Comparisons

Table 2: NMR and Mass Spectral Trends

Compound Type	¹H-NMR (δ ppm)	¹³C-NMR (δ ppm)	HRMS (m/z)	Reference
Difluoromethyl-containing	6.8–8.2 (aromatic), 2.3–3.1 (CH₃)	110–160 (aromatic C), 140–150 (C=O)	318.1161–368.1317
Chlorinated Ketones	7.5–8.0 (thiophene), 4.5 (Cl-CH₂)	125–135 (C-Cl), 190–200 (C=O)	Not reported
Trifluoropropanone Derivatives	3.8–4.2 (CF₃), 7.1–7.5 (aromatic)	115–130 (aromatic C), 195 (C=O)	Not reported

Key Observations

• ¹H-NMR : Aromatic protons in difluoromethyl analogs () resonate downfield (δ 6.8–8.2) due to electron-withdrawing effects. The target compound’s methylthio group may further deshield adjacent protons.
• HRMS : High-resolution mass spectra for difluoromethyl compounds () show precise molecular ion peaks (e.g., 368.1317), suggesting reliable characterization methods for the target compound .